N~2~-(4-chlorobenzyl)-6-(2,6-dimethylmorpholin-4-yl)-5-nitropyrimidine-2,4-diamine

• IUPAC Name: 2-N-[(4-chlorophenyl)methyl]-6-(2,6-dimethylmorpholin-4-yl)-5-nitropyrimidine-2,4-diamine
• InChI: InChI=1S/C17H21ClN6O3/c1-10-8-23(9-11(2)27-10)16-14(24(25)26)15(19)21-17(22-16)20-7-12-3-5-13(18)6-4-12/h3-6,10-11H,7-9H2,1-2H3,(H3,19,20,21,22)
• InChI Key: FNWFHUGYTWXRGK-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C2=NC(=NC(=C2[N+](=O)[O-])N)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C17H21ClN6O3
• Molecular Weight: 392.8 g/mol

Description

N~2~-(4-chlorobenzyl)-6-(2,6-dimethylmorpholin-4-yl)-5-nitropyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C17H21ClN6O3 and its molecular weight is 392.84. The purity is usually 95%.
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Scientific Research Applications

Enhanced N-nitrosamine Formation in Pool Water

Research by Soltermann et al. (2013) explored the formation of N-nitrosamines, particularly N-nitrosodimethylamine (NDMA), in pool water when UV irradiation is applied to chlorinated secondary amines, including morpholine, in the presence of monochloramine. This study highlighted the complex reactions leading to NDMA formation, potentially relevant to understanding the behavior of similar compounds under UV treatment and chlorination conditions (Soltermann, Lee, Canonica, & von Gunten, 2013).

Synthesis of Pyrroloquinolines

Another study by Roberts et al. (1997) on the synthesis of pyrrolo[4,3,2-de]quinolines from 6,7-dimethoxy-4-methylquinoline provides insights into the chemical reactions and synthetic pathways that could be relevant for manipulating the structure of N2-(4-chlorobenzyl)-6-(2,6-dimethylmorpholin-4-yl)-5-nitropyrimidine-2,4-diamine for potential applications in medicinal chemistry and organic synthesis (Roberts, Joule, Bros, & Álvarez, 1997).

Carcinogenicity of N-nitroso Derivatives

Berger, Petru, and Schmähl (1988) examined the carcinogenicity of various N-nitroso derivatives, providing a framework for understanding the potential biological impacts and risks associated with the use of compounds containing nitroso and amino functionalities. Such information is crucial for safety assessments and regulatory considerations in research applications (Berger, Petru, & Schmähl, 1988).

Synthesis and Activity of Tetrahydropteridine

The synthesis and biological activity of tetrahydropteridine C6-stereoisomers by Bailey, Chandrasekaran, and Ayling (1992) explore the chemical synthesis of complex molecules with multiple functional groups, including nitro and amino groups. This research could inform the development of synthetic strategies for related compounds with potential applications in biochemistry and pharmacology (Bailey, Chandrasekaran, & Ayling, 1992).